5,7-Dimethyl-3-methylsulfanyl-[1,2]thiazolo[3,4-d]pyrimidine-4,6-dione

• CAS No.: 70424-98-5
• Molecular Formula: C8H9N3O2S2
• Molecular Weight: 243.3 g/mol
• IUPAC Name: 5,7-dimethyl-3-methylsulfanyl-[1,2]thiazolo[3,4-d]pyrimidine-4,6-dione
• InChI: InChI=1S/C8H9N3O2S2/c1-10-5-4(7(14-3)15-9-5)6(12)11(2)8(10)13/h1-3H3
• InChI Key: GPJZEFFHXIVLDM-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=NSC(=C2C(=O)N(C1=O)C)SC

Description

5,7-Dimethyl-3-methylsulfanyl-[1,2]thiazolo[3,4-d]pyrimidine-4,6-dione is a useful research compound. Its molecular formula is C8H9N3O2S2 and its molecular weight is 243.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The mixture of step 1 intermediate (15.0 g, 60.64 mmol) and iodine (15.39 g, 60.64 mmol) in dry DMSO (250 ml) was heated at 100° C. for 3 h under nitrogen atmosphere. The mixture was cooled to room temperature and quenched into water (200 ml), solid separated out was filtered and washed with saturated solution of sodium thiosulphate (150 ml), water (100 ml) and dried to obtain 13.4 g as an off white solid; 1H NMR (300 MHz, DMSO-d6) δ 2.67 (s, 3H), 3.18 (s, 3H), 3.40 (s, 3H).